1-(2,6-Dichloro-4-nitrophenoxy)-4-methoxynaphthalene

• CAS No.: 83054-11-9
• Molecular Formula: C17H11Cl2NO4
• Molecular Weight: 364.2 g/mol
• IUPAC Name: 1-(2,6-dichloro-4-nitrophenoxy)-4-methoxynaphthalene
• InChI: InChI=1S/C17H11Cl2NO4/c1-23-15-6-7-16(12-5-3-2-4-11(12)15)24-17-13(18)8-10(20(21)22)9-14(17)19/h2-9H,1H3
• InChI Key: ZVCXPVRMAMOLPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)OC3=C(C=C(C=C3Cl)[N+](=O)[O-])Cl

Description

1-(2,6-Dichloro-4-nitrophenoxy)-4-methoxynaphthalene is a halogenated aromatic compound featuring a naphthalene core substituted with a methoxy group at the 4-position and a 2,6-dichloro-4-nitrophenoxy group at the 1-position.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key analogs and their distinguishing features are summarized below:

Compound Name	Key Substituents	Molecular Formula	CAS No.	Notable Properties
1-(2,6-Dichloro-4-nitrophenoxy)-4-methoxynaphthalene	4-methoxy, 2,6-dichloro-4-nitrophenoxy	C₁₇H₁₁Cl₂NO₄	Not explicitly listed	Combines nitro (electron-withdrawing) and methoxy (electron-donating) groups.
3-(2,6-Dichloro-4-nitrophenoxy)quinoline	Dichloro-nitrophenoxy attached to quinoline	C₁₅H₈Cl₂N₂O₃	315228-23-0	Quinoline backbone enhances aromaticity; potential coordination with metals .
2-(2,6-Dichloro-4-nitrophenoxy)acetic acid	Dichloro-nitrophenoxy linked to acetic acid	C₈H₅Cl₂NO₅	2300-67-6	Carboxylic acid group enables salt formation; used in synthesis of agrochemicals .
1-(Difluoromethyl)-4-methoxynaphthalene	Difluoromethyl instead of dichloro-nitrophenoxy	C₁₂H₁₀F₂O	Discontinued	Fluorine substituents increase lipophilicity; discontinued due to limited applications .
5-(2,6-Dichloro-4-nitrophenoxy)-1,2,3,4-tetrahydro	Tetrahydro-naphthalene backbone	C₁₆H₁₂Cl₂NO₄	61038-01-5	Saturated naphthalene reduces conjugation; alters UV-Vis absorption properties .

Key Observations:

• Electron Effects: The nitro and chloro groups in 1-(2,6-Dichloro-4-nitrophenoxy)-4-methoxynaphthalene likely reduce electron density at the naphthalene core compared to analogs like 1-(Difluoromethyl)-4-methoxynaphthalene, which lacks electron-withdrawing substituents .
• Coordination Potential: The quinoline analog (CAS 315228-23-0) demonstrates strong metal-binding capabilities due to its heterocyclic nitrogen, suggesting that the target compound may also act as a ligand for transition metals .
• Solubility : The acetic acid derivative (CAS 2300-67-6) exhibits higher water solubility due to its carboxylic acid group, whereas the methoxynaphthalene analog is likely more lipophilic .